Cas no 850568-47-7 (2-Amino-4-cyanobenzeneboronic Acid Hydrochloride)

• Product Name: 2-Amino-4-cyanobenzeneboronic Acid Hydrochloride
• CAS No: 850568-47-7
• MF: C₇H₈BClN₂O₂
• MW: 198.414620399475
• MDL: MFCD06659820
• CID: 719985
• PubChem ID: 44118766
• Update Time: 2025-06-23

2-Amino-4-cyanobenzeneboronic Acid Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2-Amino-4-cyanophenyl)boronic acid hydrochloride
• 2-Amino-4-cyanobenzeneboronic acid hydrochloride
• (2-AMINO-4-CYANO)BENZENEBORONIC ACID, HYDROCHLORIDE
• (2-amino-4-cyanophenyl)boronic acid
• 2-Amino-4-cyanophenylboronic acid, HCl
• Boronic acid,B-(2-amino-4-cyanophenyl)-, hydrochloride (1:1)
• 2-amino-3-cyanophenylboronic acid hydrochloride
• 2-amino-4-cyanophenylboronic acid hydrochloric acid salt
• OR1928
• 2-Amino-4-Cyanophenylboronicacid,Hcl
• Boronic acid, (2-amino-4-cyanophenyl)-, monohydrochloride (9CI)
• 2-Amino-4-cyanobenzeneboronic acid hydrochlorid
• 2-Amino-4-cyanophenylboronic acid hydrochloride
• (2-Amino-4-cyanophenyl)boronic acid--hydrogen chloride (1/1)
• 850568-47-7
• AB26398
• MFCD06659820
• (2-amino-4-cyanophenyl)boronic acid;hydrochloride
• (2-Amino-4-cyanophenyl)boronicacidhydrochloride
• DTXSID50656975
• (2-Amino-4-cyano)benzeneboronic acid,hydrochloride
• SCHEMBL1010311
• (2-AMINO-4-CYANOPHENYL)BORONIC ACID HCL
• A11616
• BCP08140
• PS-9441
• XTCOKKVEUFHXBE-UHFFFAOYSA-N
• AKOS006220667
• DB-093611
• 2-Amino-4-cyanobenzeneboronic Acid Hydrochloride

• MDL： MFCD06659820
• Inchi： 1S/C7H7BN2O2.ClH/c9-4-5-1-2-6(8(11)12)7(10)3-5;/h1-3,11-12H,10H2;1H
• InChI Key： XTCOKKVEUFHXBE-UHFFFAOYSA-N
• SMILES： Cl.N#CC1C=C(N)C(B(O)O)=CC=1

Computed Properties

• Exact Mass: 198.03700
• Monoisotopic Mass: 198.037
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 201
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.3A^2

Experimental Properties

• Melting Point: 214-218
• Boiling Point: 454℃ at 760 mmHg
• Flash Point: 228.4°C
• PSA: 90.27000
• LogP: 0.20348

2-Amino-4-cyanobenzeneboronic Acid Hydrochloride Security Information

• Hazard Statement： Irritant/Keep Cold
• Hazardous Material Identification：
• Storage Condition：Keep cold

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 2-Amino-4-cyanobenzeneboronic Acid Hydrochloride

2-Amino-4-Cyanobenzeneboronic Acid Hydrochloride: A Comprehensive Overview

2-Amino-4-Cyanobenzeneboronic Acid Hydrochloride (CAS No. 850568-47-7) is a versatile compound with significant applications in the fields of organic synthesis, materials science, and drug discovery. This compound, characterized by its unique combination of functional groups—namely, an amino group (-NH₂), a cyano group (-CN), and a boronic acid group (-B(OH)₂)—has garnered attention for its role as an intermediate in the construction of complex molecular architectures. The hydrochloride salt form of this compound ensures stability and enhances its solubility in various solvents, making it a valuable tool in modern chemical research.

The synthesis of 2-Amino-4-Cyanobenzeneboronic Acid Hydrochloride involves a multi-step process that typically begins with the bromination of aniline derivatives. This is followed by a series of substitution reactions to introduce the cyano and boronic acid groups. Recent advancements in catalytic methods have enabled researchers to optimize the synthesis pathway, reducing reaction times and improving yield. For instance, the use of palladium catalysts in cross-coupling reactions has been pivotal in streamlining the formation of this compound.

One of the most notable applications of 2-Amino-4-Cyanobenzeneboronic Acid Hydrochloride lies in its use as a building block for constructing heterocyclic compounds. These compounds are integral to the development of novel pharmaceutical agents, particularly in the areas of oncology and neurodegenerative diseases. The amino group facilitates nucleophilic attacks, while the cyano group serves as an electron-withdrawing substituent, enhancing reactivity in subsequent transformations. Recent studies have demonstrated its utility in synthesizing bioactive molecules with potential anti-cancer properties.

In addition to its role in drug discovery, 2-Amino-4-Cyanobenzeneboronic Acid Hydrochloride has found applications in materials science, particularly in the development of advanced polymers and coatings. The boronic acid group enables click chemistry reactions, which are highly efficient and selective. Researchers have leveraged this property to create self-healing polymers that exhibit exceptional durability under harsh conditions. Furthermore, the compound's ability to participate in Suzuki-Miyaura couplings has made it a key component in the synthesis of functional materials for electronic applications.

The hydrochloride salt form of this compound also plays a critical role in analytical chemistry. Its high purity and stability make it ideal for use as a reference standard in spectroscopic analyses. Recent advancements in mass spectrometry techniques have allowed for precise characterization of this compound, contributing to its widespread adoption in quality control processes within pharmaceutical and chemical industries.

From an environmental perspective, 2-Amino-4-Cyanobenzeneboronic Acid Hydrochloride exhibits favorable biodegradation properties under controlled conditions. Studies have shown that it undergoes rapid microbial degradation when exposed to aerobic environments, minimizing its ecological footprint. This attribute is particularly important given the increasing emphasis on sustainable chemical practices across various industries.

In conclusion, 2-Amino-4-Cyanobenzeneboronic Acid Hydrochloride (CAS No. 850568-47-7) stands out as a multifaceted compound with immense potential across diverse scientific domains. Its unique functional groups, coupled with advancements in synthetic methodologies and analytical techniques, continue to drive innovation in both academic and industrial settings. As research progresses, this compound is expected to unlock new possibilities for developing cutting-edge materials and therapeutic agents that address some of today's most pressing challenges.